Cas no 91766-05-1 (3-Ethoxypropyl 4-methylbenzenesulfonate)

3-Ethoxypropyl 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
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- 3-Ethoxypropyl 4-methylbenzenesulfonate
- 91766-05-1
- 3-ETHOXYPROPYL4-METHYLBENZENESULFONATE
- 3-Ethoxypropyl 4-methylbenzene-1-sulfonate
- DTXSID10596565
- CS-0366090
- A915435
- AKOS005111036
- SCHEMBL2569169
- EN300-6967891
- DB-105546
-
- MDL: MFCD13248798
- Inchi: InChI=1S/C12H18O4S/c1-3-15-9-4-10-16-17(13,14)12-7-5-11(2)6-8-12/h5-8H,3-4,9-10H2,1-2H3
- InChI Key: FWZMCDKVYBQRTP-UHFFFAOYSA-N
- SMILES: O=S(C1=CC=C(C)C=C1)(OCCCOCC)=O
Computed Properties
- Exact Mass: 258.09258022g/mol
- Monoisotopic Mass: 258.09258022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 61Ų
3-Ethoxypropyl 4-methylbenzenesulfonate Security Information
- Storage Condition:Sealed in dry,2-8°C
- HazardClass:IRRITANT
3-Ethoxypropyl 4-methylbenzenesulfonate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | E677780-5mg |
3-Ethoxypropyl 4-Methylbenzenesulfonate |
91766-05-1 | 5mg |
$ 50.00 | 2022-06-05 | ||
TRC | E677780-50mg |
3-Ethoxypropyl 4-Methylbenzenesulfonate |
91766-05-1 | 50mg |
$ 115.00 | 2022-06-05 | ||
Enamine | EN300-6967891-1.0g |
3-ethoxypropyl 4-methylbenzene-1-sulfonate |
91766-05-1 | 1g |
$385.0 | 2023-05-30 | ||
Enamine | EN300-6967891-10.0g |
3-ethoxypropyl 4-methylbenzene-1-sulfonate |
91766-05-1 | 10g |
$1654.0 | 2023-05-30 | ||
Enamine | EN300-6967891-2.5g |
3-ethoxypropyl 4-methylbenzene-1-sulfonate |
91766-05-1 | 2.5g |
$754.0 | 2023-05-30 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1436760-5g |
3-Ethoxypropyl 4-methylbenzenesulfonate |
91766-05-1 | 95+% | 5g |
¥6520.00 | 2024-04-25 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1436760-1g |
3-Ethoxypropyl 4-methylbenzenesulfonate |
91766-05-1 | 95+% | 1g |
¥2028.00 | 2024-04-25 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 048791-500mg |
3-Ethoxypropyl 4-methylbenzenesulfonate |
91766-05-1 | 500mg |
2843.0CNY | 2021-07-13 | ||
TRC | E677780-10mg |
3-Ethoxypropyl 4-Methylbenzenesulfonate |
91766-05-1 | 10mg |
$ 65.00 | 2022-06-05 | ||
Enamine | EN300-6967891-0.1g |
3-ethoxypropyl 4-methylbenzene-1-sulfonate |
91766-05-1 | 0.1g |
$339.0 | 2023-05-30 |
3-Ethoxypropyl 4-methylbenzenesulfonate Related Literature
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M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
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Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
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Fengwen Kang,Mingying Peng,Xiaobao Yang,Guoping Dong,Guochao Nie,Weijiang Liang,Shanhui Xu,Jianrong Qiu J. Mater. Chem. C, 2014,2, 6068-6076
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E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
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Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
Additional information on 3-Ethoxypropyl 4-methylbenzenesulfonate
Professional Introduction to 3-Ethoxypropyl 4-methylbenzenesulfonate (CAS No. 91766-05-1)
3-Ethoxypropyl 4-methylbenzenesulfonate, with the chemical formula C11H17SO3, is a specialized sulfonate derivative that has garnered significant attention in the field of pharmaceuticals and chemical research. This compound, identified by its CAS number CAS No. 91766-05-1, exhibits unique properties that make it a valuable candidate for various applications, particularly in drug development and biochemical studies.
The molecular structure of 3-Ethoxypropyl 4-methylbenzenesulfonate consists of a benzene ring substituted with a methyl group at the fourth position and an ethoxypropyl chain attached to a sulfonate group. This configuration imparts specific physicochemical properties, including solubility in both polar and non-polar solvents, which enhances its utility in formulating pharmaceutical agents. The presence of the sulfonate group also contributes to its ability to interact with biological targets, making it a promising intermediate in medicinal chemistry.
In recent years, research has highlighted the potential of sulfonate derivatives like 3-Ethoxypropyl 4-methylbenzenesulfonate in modulating biological pathways. Studies have demonstrated that such compounds can serve as inhibitors or activators of various enzymes and receptors, thereby influencing metabolic processes and therapeutic responses. For instance, modifications to the sulfonate moiety have been shown to enhance binding affinity to target proteins, which is crucial for developing more effective drugs.
The pharmaceutical industry has been particularly interested in exploring the applications of 3-Ethoxypropyl 4-methylbenzenesulfonate in the synthesis of novel therapeutic agents. Its structural versatility allows for further functionalization, enabling chemists to design molecules with tailored properties. Recent advancements in computational chemistry have facilitated the rapid screening of derivatives, identifying candidates with improved pharmacokinetic profiles and reduced toxicity.
Beyond pharmaceuticals, CAS No. 91766-05-1 has found utility in other scientific domains. In agrochemical research, for example, sulfonate derivatives are being investigated for their potential as herbicides or fungicides due to their ability to disrupt essential biological processes in plants. Additionally, the compound's stability under various environmental conditions makes it suitable for industrial applications where chemical durability is paramount.
The synthesis of 3-Ethoxypropyl 4-methylbenzenesulfonate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers can obtain high-quality material for their studies. Techniques such as catalytic hydrogenation and nucleophilic substitution are commonly employed to construct the desired molecular framework efficiently.
Evaluation of the toxicological profile of CAS No. 91766-05-1 is essential before considering its broader application. Preclinical studies have assessed its acute and chronic toxicity, revealing moderate biodegradability and low bioaccumulation potential. These findings suggest that the compound is relatively safe for use in controlled environments, provided appropriate handling protocols are followed.
The growing interest in green chemistry has also influenced the development of sustainable synthetic routes for compounds like 3-Ethoxypropyl 4-methylbenzenesulfonate. Researchers are increasingly adopting eco-friendly practices, such as using biodegradable solvents and catalytic systems that minimize waste generation. Such efforts align with global initiatives to promote environmental stewardship while advancing chemical innovation.
In conclusion, 3-Ethoxypropyl 4-methylbenzenesulfonate (CAS No. 91766-05-1) represents a significant advancement in chemical research with diverse applications spanning pharmaceuticals, agrochemicals, and industrial processes. Its unique molecular structure and favorable physicochemical properties position it as a versatile building block for developing innovative solutions across multiple scientific disciplines.
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